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Compound of Interest

6,4'-Dihydroxy-7-
Compound Name:
methoxyflavanone

Cat. No.: B1264494

Essential Safety and Handling Guide for 6,4'-
Dihydroxy-7-methoxyflavanone

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of 6,4'-Dihydroxy-7-methoxyflavanone.

This document provides crucial safety and logistical information for the proper management of
6,4'-Dihydroxy-7-methoxyflavanone (CAS No. 189689-32-5) in a laboratory setting.
Adherence to these guidelines is essential for ensuring personal safety and maintaining a
secure research environment.

Personal Protective Equipment (PPE)

While 6,4'-Dihydroxy-7-methoxyflavanone is not classified as a hazardous substance under
the Globally Harmonized System (GHS), standard laboratory precautions should always be
observed. The following PPE is recommended to minimize exposure and ensure safe handling.
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PPE Category

Item

Specification and Use

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended for incidental
contact.[1] They offer good
resistance to a range of
chemicals and provide a clear
indication of tears or breaches.
For prolonged or direct
contact, consider thicker,
reusable nitrile or neoprene
gloves. Always inspect gloves
for damage before use and
replace them immediately if

contaminated.

Eye Protection

Safety glasses or goggles

Wear safety glasses with side
shields or chemical splash
goggles to protect against
airborne particles and

accidental splashes.

Respiratory Protection

Respirator (if necessary)

In situations where dust
formation is likely and cannot
be controlled by engineering
means (e.g., fume hood), a
NIOSH-approved N99 or P2
particulate respirator is

recommended.

Body Protection

Laboratory coat

A standard laboratory coat
should be worn to protect skin
and clothing from

contamination.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of 6,4'-Dihydroxy-7-

methoxyflavanone and ensuring a safe laboratory environment.
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Handling Procedures

Engineering Controls: Whenever possible, handle the powdered form of this compound
within a chemical fume hood or other ventilated enclosure to minimize the inhalation of dust.

Avoid Dust Formation: Take care to avoid generating dust when transferring or weighing the
compound.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn. Remove contaminated clothing promptly.

Avoid Contact: Prevent contact with eyes, skin, and clothing.

Ingestion Prevention: Do not eat, drink, or smoke in areas where this compound is handled.

Storage Plan

Container: Keep the compound in a tightly sealed, well-labeled container.

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents.

Environmental Conditions: Protect from moisture and direct sunlight. Phenolic compounds
can be sensitive to light and temperature, so storage in a dark, temperature-controlled
environment is ideal.

Disposal Plan

As a non-hazardous solid organic compound, 6,4'-Dihydroxy-7-methoxyflavanone can

typically be disposed of as regular solid waste, provided it is not contaminated with hazardous

materials.[2] However, institutional and local regulations must always be followed.

Waste Identification: Ensure the waste is solely 6,4'-Dihydroxy-7-methoxyflavanone and
not mixed with any hazardous solvents or other regulated chemicals.

Packaging: The solid waste should be placed in a sealed container. To avoid confusion by
custodial staff, it is good practice to label the outer container as "Non-hazardous solid
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waste".[2]

o Final Disposal: Laboratory personnel should transport the sealed container directly to the
designated dumpster for regular trash. Do not leave chemical containers in laboratory trash
cans that are handled by custodial staff.[3]

o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) office for specific guidance on non-hazardous chemical waste disposal.

Experimental Workflow for Handling 6,4'-Dihydroxy-
7-methoxyflavanone
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Caption: Standard operational workflow for handling powdered chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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